Cas no 1019111-23-9 ([2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid)

[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid structure
1019111-23-9 structure
Product Name:[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid
CAS No:1019111-23-9
MF:C12H13N3O3
MW:247.249922513962
CID:4676260
Update Time:2023-08-14

[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid Chemical and Physical Properties

Names and Identifiers

    • [2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid
    • 2-(2-(3,5-Dimethyl-4H-1,2,4-triazol-4-yl)phenoxy)acetic acid
    • BB 0260484
    • 2-(dimethyl-1,2,4-triazol-4-yl)phenoxyacetic acid
    • Inchi: 1S/C12H13N3O3/c1-8-13-14-9(2)15(8)10-5-3-4-6-11(10)18-7-12(16)17/h3-6H,7H2,1-2H3,(H,16,17)
    • InChI Key: WJEXRMNIYGGDDG-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C1C=CC=CC=1N1C(C)=NN=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Topological Polar Surface Area: 77.2

[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid Security Information

  • Storage Condition:Sealed in dry,2-8°C

[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM484296-1g
2-(2-(3,5-Dimethyl-4H-1,2,4-triazol-4-yl)phenoxy)acetic acid
1019111-23-9 95%
1g
$291 2023-01-05
Ambeed
A927474-1g
2-(2-(3,5-Dimethyl-4H-1,2,4-triazol-4-yl)phenoxy)acetic acid
1019111-23-9 95+%
1g
$294.0 2024-04-26
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